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Compound of Interest

Compound Name: 4-Ethylbenzoate

Cat. No.: B1233868

Disclaimer: Information regarding the specific fragrance profile and detailed application of 4-
Ethylbenzoate is limited. The following application notes and protocols are based on the well-
documented characteristics of the closely related parent compound, Ethyl Benzoate, and are
intended to serve as a comprehensive guide for research and development.

Introduction

4-Ethylbenzoate (ethyl 4-ethylbenzoate) is an aromatic ester that, like its parent compound
ethyl benzoate, is anticipated to possess a pleasant, fruity-floral aroma.[1][2][3][4][5][6] Ethyl
benzoate is utilized in the fragrance industry to impart sweet, fruity, and floral notes to a variety
of products, including perfumes, cosmetics, and personal care items.[1][6] It is valued for its
ability to act as a floral amplifier and to add complexity to fragrance compositions.[2] These
application notes provide a framework for the evaluation and use of 4-ethylbenzoate as a
novel fragrance ingredient.

Chemical and Physical Properties

A summary of the known and predicted properties of 4-Ethylbenzoate and the well-
documented properties of Ethyl Benzoate are presented below for comparison.
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Property Ethyl 4-ethylbenzoate Ethyl Benzoate
) ) Benzoic acid, ethyl ester;
Synonyms 4-Ethylbenzoic acid, ethyl ester )
Benzoic ether
CAS Number 36207-13-3[7] 93-89-0[1]
Molecular Formula C11H1402[7] CoH1002[1]

Molecular Weight 178.23 g/mol [7] 150.17 g/mol [1]
Appearance Colorless liquid[1][4]
Sweet, fruity, floral, with notes
Odor Profile of grape and black currant.[2]
[3]
Boiling Point 211-213 °C[1]
Melting Point -34 °C[6]
Soluble in alcohol and most
Solubility organic solvents; slightly

soluble in water.[1]

Olfactory Profile and Applications in Perfumery

Based on the profile of ethyl benzoate, 4-ethylbenzoate is expected to contribute a sweet,

fruity, and potentially slightly spicy or balsamic character to fragrance compositions.

Potential Applications:

» Floral Accords: To enhance and provide lift to floral compositions, particularly in ylang-ylang,

tuberose, and carnation bases.[2][3]

 Fruity Accords: To build and anchor berry and grape notes.[2][4]

o Oriental and Leather Accords: To add a syrupy complexity and soften balsamic facets.[2]

o Fixative: Due to its anticipated lower volatility compared to smaller esters, it may serve as a

mid-to-base note fixative.[4]
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Recommended Usage Levels

For ethyl benzoate, typical usage levels in perfume compounds range from 0.5% to 10%.[3][4]
It is recommended to start with low concentrations of 4-ethylbenzoate and incrementally
increase to achieve the desired olfactory effect.

Safety and Regulatory Information

A comprehensive safety assessment of 4-ethylbenzoate is required prior to its use in
consumer products. The safety profile of ethyl benzoate provides a useful reference.

Safety Endpoint Ethyl Benzoate

Skin Irritation Causes skin irritation.[8]

Eye Irritation Causes serious eye irritation.[8]
Sensitization Not classified as a skin sensitizer.
Toxicity Low acute toxicity.

Regulatory Compliance: All fragrance ingredients must comply with the standards set by the
International Fragrance Association (IFRA) and other relevant regulatory bodies.[9]

Experimental Protocols
Protocol 1: Purity and Identity Confirmation by Gas
Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of a 4-ethylbenzoate sample and confirm its chemical
identity.

Methodology:

o Sample Preparation: Prepare a 1% solution of the 4-ethylbenzoate sample in a suitable
solvent such as ethanol or dichloromethane.

« Internal Standard: Add an internal standard (e.g., a known concentration of a non-interfering
alkane) to the sample solution for quantitative analysis.
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e GC-MS Instrument Conditions:

o

Injector: Split/splitless injector, 250°C.

[¢]

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and
hold for 5 minutes.

[¢]

Carrier Gas: Helium at a constant flow rate.

o

[e]

Mass Spectrometer: Electron ionization (El) at 70 eV, scanning from m/z 40 to 400.
e Data Analysis:
o ldentify the peak corresponding to 4-ethylbenzoate based on its retention time.

o Confirm the identity by comparing the obtained mass spectrum with a reference spectrum
or by interpreting the fragmentation pattern.

o Calculate the purity of the sample based on the peak area relative to the internal standard
and any identified impurities.

Protocol 2: Sensory Evaluation of Olfactory Profile

Objective: To characterize the odor profile of 4-ethylbenzoate.
Methodology:

» Panelist Selection: Recruit a panel of trained sensory assessors or individuals with
experience in fragrance evaluation.[10][11]

o Sample Preparation: Prepare a series of dilutions of 4-ethylbenzoate in a neutral solvent
(e.g., ethanol or dipropylene glycol) at concentrations of 10%, 1%, and 0.1%.

o Evaluation Procedure:

o Dip smelling strips into each dilution and allow the solvent to evaporate for a few seconds.
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o Present the smelling strips to the panelists in a well-ventilated, odor-free environment.[10]

o Panelists should evaluate the odor at different time points (top note, middle note, and base
note) and record their perceptions using a standardized questionnaire with descriptive
terms.[12]

o Include known fragrance ingredients as references to help anchor the panelists'
descriptions.

o Data Analysis: Compile the descriptive terms used by the panelists to create a
comprehensive olfactory profile of 4-ethylbenzoate.

Visualizations
Olfactory Signal Transduction Pathway

The following diagram illustrates the general mechanism by which an odorant molecule, such
as 4-ethylbenzoate, is perceived by the olfactory system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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